Cas no 193966-77-7 (4-Bromophenoxytriisopropylsilane)
4-Bromophenoxytriisopropylsilane is a silane-based protecting reagent commonly used in organic synthesis, particularly for the selective protection of hydroxyl groups. Its key advantages include high stability under a range of reaction conditions and ease of deprotection under mild acidic conditions. The triisopropylsilyl (TIPS) group offers steric bulk, enhancing selectivity in multi-step syntheses. The bromophenoxy moiety provides additional functionality for further derivatization. This compound is particularly useful in nucleoside and carbohydrate chemistry, where precise protection strategies are critical. Its compatibility with various reagents and intermediates makes it a versatile tool in complex molecular constructions.
193966-77-7 structure
Product Name:4-Bromophenoxytriisopropylsilane
CAS No:193966-77-7
MF:C15H25BrOSi
MW:329.347904920578
CID:1063657
PubChem ID:329767595
Update Time:2025-06-07
4-Bromophenoxytriisopropylsilane Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromophenoxytriisopropylsilane
- 1-bromo-4-(triisopropylsilyloxy)benzene
- 4-BROMOPHENOXYTRIISOPROPYLSILANE,COLOURLESS OIL
- (4-bromophenoxy)-tri(propan-2-yl)silane
- (4-Bromophenoxy)triisopropylsilane
- 1-Bromo-4-[tris(1-methylethyl)silyloxy]benzene
- 1-BroMo-4-triisopropylsilyloxybenzene
- (4-BroMophenoxy)tris(1-Methylethyl)silane
- 1-BroMo-4-[[tris(1-Methylethyl)silyl]oxy]benzene
- 1-Bromo-4-triisopropylsilyloxybenzene; (4-Bromophenoxy)tris(1-methylethyl)silane; 1-Bromo-4-[[tris(1-methylethyl)silyl]oxy]benzene
- p-triisopropylsiloxy-bromobenzene
- AKOS025243405
- 1-bromo-4-(triisopropyl)silyloxy-benzene
- (4-Bromo-phenoxy)-triisopropylsilane
- 4-Bromo-1-(triisopropylsilyloxy)benzene
- (4-Bromophenoxy)-triisopropyl-silane
- DB-337152
- 193966-77-7
- DTXSID80336773
- MFCD18379230
- SCHEMBL481885
- 1-Bromo-4-[tris(1-methylethyl)silyloxy]benzene, 97%
-
- MDL: MFCD18379230
- Inchi: 1S/C15H25BrOSi/c1-11(2)18(12(3)4,13(5)6)17-15-9-7-14(16)8-10-15/h7-13H,1-6H3
- InChI Key: HFFWXPIQBUOVFO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)O[Si](C(C)C)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 328.08600
- Monoisotopic Mass: 328.08580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.159 g/mL at 25 °C
- Melting Point: N/A
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.522
- Solubility: Chloroform, Methanol
- PSA: 9.23000
- LogP: 6.00340
4-Bromophenoxytriisopropylsilane Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Refrigerator
4-Bromophenoxytriisopropylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B686400-100mg |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 100mg |
$ 58.00 | 2023-04-18 | ||
| TRC | B686400-500 mg |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 500MG |
$ 55.00 | 2022-01-10 | ||
| TRC | B686400-1 g |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 1g |
$ 65.00 | 2022-01-10 | ||
| TRC | B686400-2.5 g |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 2.5 g |
$ 145.00 | 2022-01-10 | ||
| TRC | B686400-500mg |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 500mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B686400-1g |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 1g |
$ 81.00 | 2023-09-08 | ||
| TRC | B686400-2.5g |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 2.5g |
$ 145.00 | 2022-06-06 | ||
| TRC | B686400-2500mg |
4-Bromophenoxytriisopropylsilane |
193966-77-7 | 2500mg |
$ 178.00 | 2023-04-18 | ||
| abcr | AB604014-1g |
(4-Bromophenoxy)triisopropylsilane; . |
193966-77-7 | 1g |
€160.50 | 2025-04-20 | ||
| abcr | AB604014-5g |
(4-Bromophenoxy)triisopropylsilane; . |
193966-77-7 | 5g |
€440.60 | 2025-04-20 |
4-Bromophenoxytriisopropylsilane Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
193966-77-7 (4-Bromophenoxytriisopropylsilane) Related Products
- 1108192-19-3(4-Bromo-1,2-bis(1,1-dimethylethyl)dimethylsilyloxybenzene)
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- 65423-56-5(3-Bromophenyl tert-Butyldimethylsilyl Ether)
- 100751-65-3(2-(t-Butyldimethylsilyloxy)-6-bromonaphthalene)
- 138038-96-7(Silane, [1,3-phenylenebis(oxy)]bis[tris(1-methylethyl)-)
- 62790-74-3(Silane, dimethyl(1-methylethyl)phenoxy-)
- 571202-87-4(Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]-)
- 105633-68-9(Phenoxy-tri(propan-2-yl)silane)
- 181225-39-8(Silane,[(5-bromo-1,3-phenylene)bis(oxy)]bis[(1,1-dimethylethyl)dimethyl-)
- 67963-68-2(4-Bromophenol tert-Butyldimethylsilyl Ether)
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